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Compound Name: 5-Fluoroisophthalic acid

Cat. No.: B072099 Get Quote

An In-depth Technical Guide to the Safe Handling of 5-Fluoroisophthalic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Fluoroisophthalic acid (CAS No. 1583-66-0), also known as 5-Fluorobenzene-1,3-

dicarboxylic acid, is a fluorinated aromatic carboxylic acid utilized in various research and

development applications, including crystal engineering and as a building block in the synthesis

of novel pharmaceutical compounds and materials.[1][2][3] Its chemical structure, featuring two

carboxylic acid groups and a fluorine atom on a benzene ring, dictates its reactivity and also

presents specific health and safety considerations that necessitate rigorous handling protocols.

[4] This guide provides a comprehensive overview of the safety and handling procedures for 5-
Fluoroisophthalic acid to ensure its safe use in a laboratory setting.

Hazard Identification and GHS Classification
5-Fluoroisophthalic acid is classified as a hazardous substance. The primary routes of

occupational exposure are inhalation, skin contact, and eye contact. According to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS), it is categorized as

follows:

Skin Irritation (Category 2): H315 - Causes skin irritation.[5]

Eye Irritation (Category 2A): H319 - Causes serious eye irritation.[5]
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Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: H335 -

May cause respiratory irritation.[5][6]

The signal word for this compound is "Warning".[5] While comprehensive quantitative

toxicological data such as LD50 or LC50 values are not readily available in public literature, the

identified hazards warrant a cautious approach, treating the substance with the potential for

harm if not handled correctly.[7]

Chemical and Physical Properties
A summary of the key chemical and physical properties of 5-Fluoroisophthalic acid is

provided in the table below.

Property Value Reference(s)

CAS Number 1583-66-0 [1][8]

Molecular Formula C₈H₅FO₄ [1][8]

Molecular Weight 184.12 g/mol [1][8]

Appearance Off-white solid [8]

Purity Typically ≥97% [8][9]

Engineering Controls and Personal Protective
Equipment (PPE)
To minimize exposure and ensure a safe working environment, a combination of engineering

controls and personal protective equipment is essential. The principle of the hierarchy of

controls should be applied, prioritizing engineering solutions to isolate the hazard.

Engineering Controls
Ventilation: All work with 5-Fluoroisophthalic acid powder should be conducted in a well-

ventilated area. A certified chemical fume hood is mandatory when handling the solid to

prevent the inhalation of dust particles.[5][6] Local exhaust ventilation should be used to

keep airborne concentrations as low as possible.[5]
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Safety Stations: Eyewash stations and safety showers must be readily accessible and in

close proximity to the workstation where the chemical is handled.[5][10]

Personal Protective Equipment (PPE)
The selection of PPE is critical for preventing direct contact with 5-Fluoroisophthalic acid.

Eye and Face Protection: Chemical splash-resistant safety glasses or goggles with side

protection are mandatory.[5][11] For operations with a higher risk of splashing, a face shield

should be worn in addition to goggles.[5][12] All eyewear must be tested and approved under

appropriate government standards such as OSHA 29 CFR 1910.133 or EU EN166.[5][10]

Skin Protection:

Gloves: Wear chemically resistant, impervious gloves. While specific breakthrough times

for 5-Fluoroisophthalic acid are not widely published, gloves made of nitrile or butyl

rubber are generally recommended for handling acidic compounds.[11][13] It is crucial to

inspect gloves for any signs of degradation or puncture before use and to change them

frequently.

Protective Clothing: A laboratory coat is the minimum requirement.[5] For larger quantities

or tasks with a higher risk of spillage, a chemical-resistant apron or coveralls should be

worn.[12] All protective clothing should be removed before leaving the work area.[14]

Respiratory Protection: If engineering controls are insufficient to maintain airborne

concentrations below exposure limits, or during emergency situations, a NIOSH-approved

respirator with a particle filter is necessary.[6] Respirators are not a substitute for effective

engineering controls.[5]
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Safe Handling and Storage Protocols
Adherence to strict protocols during handling and storage is fundamental to preventing

accidents and exposure.
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Handling Procedures
Preparation: Before handling, ensure all necessary PPE is donned correctly and that

engineering controls are functioning properly. Read the Safety Data Sheet (SDS) thoroughly.

[5]

Dispensing: Weigh and handle the solid chemical in a fume hood to minimize dust

generation and inhalation.[5]

Avoid Contact: Avoid all personal contact, including inhalation of dust and contact with skin

and eyes.[5]

Hygiene: Wash hands thoroughly with soap and water after handling, and before eating,

drinking, or smoking.[5] Contaminated clothing should be removed immediately and washed

before reuse.[5]

Storage Requirements
Container: Store in a tightly closed container when not in use.[5] Polyethylene or

polypropylene containers are suitable.

Conditions: Keep in a cool, dry, and well-ventilated area.[5][9]

Incompatibilities: Store away from incompatible substances such as strong oxidizing agents.

[15] Keep away from sources of ignition.[5]

Emergency Procedures
In the event of an emergency, prompt and correct action is critical.

First-Aid Measures
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Exposure Route First-Aid Protocol Reference(s)

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. If breathing is

difficult, provide oxygen. Seek

immediate medical attention.

[5]

Skin Contact

Immediately flush skin with

running water for at least 15

minutes while removing

contaminated clothing and

shoes. Seek immediate

medical attention.

[5]

Eye Contact

Immediately flush eyes with

plenty of running water for at

least 15 minutes, holding the

eyelids open. Remove contact

lenses, if present and easy to

do. Continue rinsing. Seek

immediate medical attention.

[5]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[5]

Accidental Release Measures
Evacuate: Keep unprotected personnel away from the spill area.[5]

Ventilate: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains or waterways.[5]
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Cleanup: For minor spills, carefully sweep up or vacuum the solid material, avoiding dust

generation, and place it into a suitable, labeled container for disposal.[5]

Decontamination: Clean the spill area thoroughly.

Personnel ExposureChemical Spill

Spill or Exposure Occurs

Inhalation Skin Contact Eye Contact IngestionEvacuate Area

FreshAir
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Shower

Use Safety Shower/Flush Skin

Eyewash

Use Eyewash Station

RinseMouth

Rinse Mouth, Do Not Induce Vomiting

Contain Spill

Clean Up with Spill Kit

Dispose of Waste

MedAttention

Seek Immediate
Medical Attention

Seek Immediate
Medical Attention

Seek Immediate
Medical Attention

Seek Immediate
Medical Attention

Click to download full resolution via product page

Fire-Fighting Measures
Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or chemical foam.[5]

Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal

decomposition or combustion.[5] Hazardous decomposition products include carbon oxides
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and hydrogen fluoride.[5]

Protective Equipment: Firefighters should wear a NIOSH-approved self-contained breathing

apparatus (SCBA) and full protective gear.[5]

Waste Disposal and Environmental Considerations
Waste Classification: 5-Fluoroisophthalic acid and its containers must be disposed of as

hazardous waste.[5][14]

Disposal Procedure: All waste must be handled in accordance with local, state, and federal

regulations. Contact a licensed professional waste disposal service to dispose of this

material.[15] Do not empty into drains or release into the environment.[5]

Container Disposal: Contaminated packaging should be treated as the substance itself.[14]

Empty containers may retain product residue and should be handled with care.

Conclusion
5-Fluoroisophthalic acid is a valuable compound for scientific research and development.

However, its hazardous properties, specifically its potential to cause skin, eye, and respiratory

irritation, demand a high level of care and adherence to rigorous safety protocols. By

implementing robust engineering controls, utilizing appropriate personal protective equipment,

and following the detailed handling, storage, and emergency procedures outlined in this guide,

researchers can mitigate the risks and ensure a safe laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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